Cas no 2361642-41-1 (3,3-difluoro-N,N-dimethyl-1-(prop-2-enamido)cyclobutane-1-carboxamide)

• Product Name: 3,3-difluoro-N,N-dimethyl-1-(prop-2-enamido)cyclobutane-1-carboxamide
• CAS No: 2361642-41-1
• MF: C₁₀H₁₄F₂N₂O₂
• MW: 232.227169513702
• CID: 6006826
• PubChem ID: 139017280
• Update Time: 2023-12-13

3,3-difluoro-N,N-dimethyl-1-(prop-2-enamido)cyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-N,N-dimethyl-1-(prop-2-enamido)cyclobutane-1-carboxamide
• 3,3-Difluoro-N,N-dimethyl-1-(prop-2-enoylamino)cyclobutane-1-carboxamide
• 2361642-41-1
• EN300-26574605
• Z3337540160

• Inchi： 1S/C10H14F2N2O2/c1-4-7(15)13-9(8(16)14(2)3)5-10(11,12)6-9/h4H,1,5-6H2,2-3H3,(H,13,15)
• InChI Key： GMUOBHDMGZCRDA-UHFFFAOYSA-N
• SMILES： FC1(CC(C(N(C)C)=O)(C1)NC(C=C)=O)F

Computed Properties

• Exact Mass: 232.10233402g/mol
• Monoisotopic Mass: 232.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.4Ų